Cas no 1178918-35-8 (1-(3-Chlorophenyl)-2-(isopropylthio)propan-1-one)

• Product Name: 1-(3-Chlorophenyl)-2-(isopropylthio)propan-1-one
• CAS No: 1178918-35-8
• MF: C₁₂H₁₅ClOS
• MW: 242.764901399612
• CID: 5167119
• Update Time: 2025-05-20

1-(3-Chlorophenyl)-2-(isopropylthio)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-2-(isopropylthio)propan-1-one
• 1-(3-chlorophenyl)-2-(propan-2-ylsulfanyl)propan-1-one
• 1-Propanone, 1-(3-chlorophenyl)-2-[(1-methylethyl)thio]-

• Inchi： 1S/C12H15ClOS/c1-8(2)15-9(3)12(14)10-5-4-6-11(13)7-10/h4-9H,1-3H3
• InChI Key： SPOBBHMSKWHYLP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(C)SC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Chlorophenyl)-2-(isopropylthio)propan-1-one

Chemical Profile of 1-(3-Chlorophenyl)-2-(isopropylthio)propan-1-one (CAS No. 1178918-35-8)

1-(3-Chlorophenyl)-2-(isopropylthio)propan-1-one, identified by its CAS number 1178918-35-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a chlorophenyl group and an isopropylthio substituent, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of bioactive agents.

The structural framework of 1-(3-Chlorophenyl)-2-(isopropylthio)propan-1-one consists of a propanone backbone modified with a chlorinated aromatic ring at one end and an isopropylthio group at the other. This configuration imparts distinct chemical properties, including moderate reactivity and solubility characteristics that make it suitable for various synthetic pathways. In recent years, such structural motifs have been explored for their potential in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of 1-(3-Chlorophenyl)-2-(isopropylthio)propan-1-one with greater accuracy. Molecular docking studies suggest that this compound may interact with enzymes and receptors involved in metabolic pathways, making it a promising candidate for further investigation. For instance, its ability to bind to certain protease enzymes has been hypothesized to contribute to its potential role in inhibiting inflammatory pathways, a concept that aligns with ongoing research into novel anti-inflammatory agents.

In the context of drug discovery, the synthesis of derivatives of 1-(3-Chlorophenyl)-2-(isopropylthio)propan-1-one has been a focus area for academic and industrial laboratories. By modifying the substituents or introducing additional functional groups, chemists aim to enhance the pharmacological properties of this core structure. For example, replacing the chlorophenyl ring with fluorinated analogs has been shown to alter binding affinities and metabolic stability, offering new avenues for optimization.

The role of isopropylthio groups in medicinal chemistry is well-documented, as they often enhance lipophilicity and improve membrane permeability, crucial factors for drug efficacy. In the case of 1-(3-Chlorophenyl)-2-(isopropylthio)propan-1-one, this moiety may contribute to its ability to cross the blood-brain barrier, raising its profile as a potential therapeutic agent for neurological conditions. Studies have begun to explore its interactions with neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in mood regulation and cognitive function.

From a synthetic chemistry perspective, 1-(3-Chlorophenyl)-2-(isopropylthio)propan-1-one serves as an excellent starting material for constructing more complex scaffolds. Its reactivity allows for facile functionalization at multiple sites, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying novel bioactive molecules that might otherwise remain undiscovered through traditional trial-and-error methods.

The compound’s thermal stability and compatibility with various reaction conditions also make it attractive for large-scale synthesis. Researchers have leveraged these properties to develop efficient synthetic routes that minimize byproduct formation and maximize yield. Such improvements are critical for reducing costs and improving sustainability in pharmaceutical manufacturing processes.

Emerging research indicates that 1-(3-Chlorophenyl)-2-(isopropylthio)propan-1-one may exhibit properties beyond simple intermediates or scaffolds. Preliminary data suggest potential applications in agrochemicals, where similar structural motifs have shown efficacy as growth regulators or pest deterrents. While this area remains under exploration, it underscores the broad utility of compounds like this one across multiple domains of science and industry.

As computational tools continue to evolve, so does our ability to predict the behavior of complex molecules like 1-(3-Chlorophenyl)-2-(isopropylthio)propan-1-one. Advanced modeling techniques now allow researchers to simulate interactions at atomic resolution, providing insights into how modifications might affect biological activity. This synergy between experimental chemistry and computational biology is accelerating the pace at which new therapeutic candidates are identified and validated.

In conclusion, 1-(3-Chlorophenyl)-2-(isopropylthio)propan-1-one (CAS No. 1178918-35-8) represents a fascinating compound with diverse applications in pharmaceutical research and beyond. Its unique structural features offer opportunities for innovation across multiple disciplines, from drug discovery to materials science. As our understanding of molecular interactions deepens, compounds like this one will undoubtedly continue to play a pivotal role in advancing scientific knowledge and developing new solutions to complex challenges.